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Compound of Interest

Compound Name: (2S,3S)-3-aminopentan-2-ol

Cat. No.: B15315865 Get Quote

(2S,3S)-3-Aminopentan-2-ol: A Technical
Overview
This guide provides a comprehensive overview of the chemical identifiers for (2S,3S)-3-
aminopentan-2-ol. Due to the limited availability of specific experimental and biological data

for this stereoisomer in publicly accessible literature, this document also presents general

methodologies for the synthesis and potential biological activities associated with the broader

class of β-amino alcohols. This information is intended for researchers, scientists, and

professionals in drug development.

Core Identifiers and Physicochemical Properties
(2S,3S)-3-Aminopentan-2-ol, also recognized by its IUPAC name (2S,3S)-2-aminopentan-3-

ol, is a specific stereoisomer of the amino alcohol 3-aminopentan-2-ol. The precise

arrangement of its functional groups in three-dimensional space is defined by the (2S,3S)

designation. The following table summarizes its key identifiers and computed physicochemical

properties.
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Identifier Type Value

CAS Number 180187-00-2

PubChem CID 10080347

IUPAC Name (2S,3S)-2-aminopentan-3-ol

Molecular Formula C₅H₁₃NO

Molecular Weight 103.16 g/mol

InChI
InChI=1S/C5H13NO/c1-3-5(7)4(2)6/h4-

5,7H,3,6H2,1-2H3/t4-,5-/m0/s1

InChIKey JPGZDACJIPHKML-WHFBIAKZSA-N

Canonical SMILES CC--INVALID-LINK--N">C@@HO

General Synthesis of β-Amino Alcohols
While a specific, detailed experimental protocol for the synthesis of (2S,3S)-3-aminopentan-2-
ol is not readily available in the cited literature, a common and versatile method for the

synthesis of β-amino alcohols involves the nucleophilic ring-opening of epoxides with amines.

[1] This reaction is a cornerstone in the synthesis of this class of compounds.

The general workflow for this synthesis is depicted in the diagram below. The reaction typically

proceeds by the attack of an amine on one of the carbon atoms of the epoxide ring, leading to

the formation of the corresponding β-amino alcohol. The regioselectivity and stereoselectivity of

the reaction can often be controlled by the choice of reactants, catalysts, and reaction

conditions.
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Caption: General workflow for the synthesis of β-amino alcohols.

Potential Biological Activities of Amino Alcohols
The amino alcohol functional group is a key pharmacophore in a wide range of biologically

active compounds. While the specific biological activity of (2S,3S)-3-aminopentan-2-ol is not

documented in the provided search results, the broader class of amino alcohols has been

shown to exhibit a variety of therapeutic effects. This suggests potential areas of investigation

for novel amino alcohol-containing compounds.
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The potential biological activities of this chemical class are diverse and include:

Antimicrobial and Antifungal Activity: Certain amino alcohols have demonstrated inhibitory

effects against various strains of bacteria and fungi.[2]

Antimalarial Properties: The amino alcohol moiety is a critical feature in several antimalarial

drugs.[3]

Anti-inflammatory Effects: Some β-amino alcohol derivatives have been identified as

inhibitors of the Toll-Like Receptor 4 (TLR4) mediated inflammatory response, indicating

potential for development as anti-sepsis therapeutics.[4]

Cardiovascular and CNS Applications: The amino alcohol structure is present in many

pharmaceuticals, including beta-blockers used for hypertension and other cardiovascular

conditions, as well as drugs targeting the central nervous system.[5]

The logical relationship of these potential therapeutic areas is illustrated in the following

diagram.
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Caption: Potential therapeutic applications of the amino alcohol class of compounds.

Conclusion
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(2S,3S)-3-Aminopentan-2-ol is a distinct chemical entity with well-defined identifiers. While

specific experimental data on its synthesis and biological function are not widely published, its

structural classification as a β-amino alcohol places it within a class of compounds of significant

interest to the pharmaceutical and life sciences industries. The general synthetic routes and

broad spectrum of biological activities associated with amino alcohols provide a valuable

framework for future research and development involving this and related molecules. Further

investigation is warranted to elucidate the specific properties and potential applications of the

(2S,3S) stereoisomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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